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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B15583906 Get Quote

ACY-1083 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of ACY-
1083.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ACY-1083 powder?

A: For long-term storage, ACY-1083 powder should be stored at -20°C. Some suppliers

suggest storage for up to 3 years under these conditions.[1] For shorter periods, storage at 4°C

for up to 6 months is also feasible.[2] To ensure stability, it is best to store the powder under a

nitrogen atmosphere.[3]

Q2: How should I prepare and store stock solutions of ACY-1083?

A: ACY-1083 is highly soluble in DMSO.[1][3] It is recommended to prepare a high-

concentration stock solution in DMSO, which can then be aliquoted and stored to minimize

freeze-thaw cycles. For optimal stability, store stock solutions at -80°C, where they can be

viable for 6 months to a year.[1][4] For shorter-term storage, -20°C for up to 6 months is also

acceptable, preferably under nitrogen.[2][4]

Q3: My ACY-1083 solution appears to have precipitated after thawing. What should I do?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15583906?utm_src=pdf-interest
https://www.benchchem.com/product/b15583906?utm_src=pdf-body
https://www.benchchem.com/product/b15583906?utm_src=pdf-body
https://www.benchchem.com/product/b15583906?utm_src=pdf-body
https://www.benchchem.com/product/b15583906?utm_src=pdf-body
https://www.targetmol.com/compound/acy-1083
https://probechem.com/products_ACY-1083.html
https://immunomart.com/product/acy-1083/
https://www.benchchem.com/product/b15583906?utm_src=pdf-body
https://www.benchchem.com/product/b15583906?utm_src=pdf-body
https://www.targetmol.com/compound/acy-1083
https://immunomart.com/product/acy-1083/
https://www.targetmol.com/compound/acy-1083
https://www.medchemexpress.com/ACY-1083.html
https://probechem.com/products_ACY-1083.html
https://www.medchemexpress.com/ACY-1083.html
https://www.benchchem.com/product/b15583906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A: Precipitation upon thawing can sometimes occur. To redissolve the compound, you can

warm the solution and use sonication to aid dissolution.[4] It is crucial to ensure the solution is

clear before use in experiments.

Q4: How stable is ACY-1083 in cell culture media?

A: ACY-1083 can exhibit reduced concentration when added to cell culture media. A study

showed that after an 18-hour incubation at 37°C in cell media, a significant portion of the

compound was lost, likely due to binding to plasticware and media components.[5] Therefore, it

is advisable to prepare fresh working solutions in media for each experiment to ensure

accurate dosing.

Q5: What is the best way to prepare ACY-1083 for in vivo experiments?

A: The preparation method depends on the route of administration. For intraperitoneal (i.p.) or

oral (p.o.) administration, ACY-1083 can be formulated as a clear solution or a suspension. It is

recommended to prepare these working solutions fresh on the day of use.[4] Detailed protocols

often involve using co-solvents.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of ACY-1083 due

to improper storage.

Ensure the compound and its

solutions are stored at the

recommended temperatures

and protected from light.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Inaccurate concentration of

working solutions.

Prepare fresh working

solutions for each experiment,

especially for in vitro assays in

cell culture media where the

compound can bind to plastic

and media components.[5]

Precipitation in stock solution

The solution may have been

stored at a temperature that is

too high or for an extended

period.

Warm the vial and sonicate to

try and redissolve the

precipitate.[4] If it does not fully

dissolve, it is recommended to

prepare a fresh stock solution.

Difficulty dissolving ACY-1083

powder
Insufficient solvent or mixing.

ACY-1083 is highly soluble in

DMSO.[1][3] Use sonication to

facilitate dissolution. For in vivo

formulations, follow the specific

co-solvent protocols provided

by the supplier.[4][6]
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Form
Storage
Temperature

Duration Special Conditions

Powder -20°C Up to 3 years[1]
Store under

nitrogen[3]

4°C Up to 6 months[2]

Stock Solution (in

DMSO)
-80°C

6 months to 1 year[1]

[4]

-20°C 1 to 6 months[2][4]
Store under

nitrogen[4]

Solubility Profile
Solvent Concentration Notes

DMSO ≥ 200 mg/mL[3]
Sonication is recommended to

aid dissolution.[1]

Experimental Protocols
Preparation of ACY-1083 Stock Solution (100 mM in DMSO)

Weigh out the required amount of ACY-1083 powder.

Add the appropriate volume of high-purity DMSO to achieve a 100 mM concentration.

Vortex and/or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes in tightly sealed vials.

Store the aliquots at -80°C.

Preparation of ACY-1083 for In Vivo Administration (Example Protocol)

This protocol is for preparing a clear solution for intraperitoneal injection.[6]

Start with a 50 mg/mL stock solution of ACY-1083 in DMSO.
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To prepare a 1 mL working solution, take 100 µL of the 50 mg/mL DMSO stock.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline and mix until a clear solution is formed.

This formulation should be prepared fresh on the day of the experiment.[4]
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Caption: Workflow for preparing ACY-1083 stock and in vivo working solutions.
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Caption: Troubleshooting decision tree for inconsistent ACY-1083 experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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